N-[4-(3,4-dihydro-1(2H)-quinolinylsulfonyl)phenyl]-N'-(3-methylphenyl)thiourea

• IUPAC Name: 1-[4-(3,4-dihydro-2H-quinolin-1-ylsulfonyl)phenyl]-3-(3-methylphenyl)thiourea
• InChI: InChI=1S/C23H23N3O2S2/c1-17-6-4-9-20(16-17)25-23(29)24-19-11-13-21(14-12-19)30(27,28)26-15-5-8-18-7-2-3-10-22(18)26/h2-4,6-7,9-14,16H,5,8,15H2,1H3,(H2,24,25,29)
• InChI Key: OZRGJMYPWTVUQM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=S)NC2=CC=C(C=C2)S(=O)(=O)N3CCCC4=CC=CC=C43
• Molecular Formula: C23H23N3O2S2
• Molecular Weight: 437.6 g/mol

Description

N-[4-(3,4-dihydro-1(2H)-quinolinylsulfonyl)phenyl]-N'-(3-methylphenyl)thiourea, also known as DQ-2, is a chemical compound that has been extensively studied for its potential use in scientific research. DQ-2 is a potent inhibitor of protein tyrosine phosphatases (PTPs), which are enzymes that play an important role in regulating cellular signaling pathways.

Mechanism of Action

N-[4-(3,4-dihydro-1(2H)-quinolinylsulfonyl)phenyl]-N'-(3-methylphenyl)thiourea works by inhibiting the activity of PTPs, which are enzymes that remove phosphate groups from proteins. By inhibiting PTP activity, N-[4-(3,4-dihydro-1(2H)-quinolinylsulfonyl)phenyl]-N'-(3-methylphenyl)thiourea can alter cellular signaling pathways and affect a variety of cellular processes. The exact mechanism of action of N-[4-(3,4-dihydro-1(2H)-quinolinylsulfonyl)phenyl]-N'-(3-methylphenyl)thiourea is still being studied, but it is believed to involve the binding of N-[4-(3,4-dihydro-1(2H)-quinolinylsulfonyl)phenyl]-N'-(3-methylphenyl)thiourea to the active site of PTPs.
Biochemical and Physiological Effects:
N-[4-(3,4-dihydro-1(2H)-quinolinylsulfonyl)phenyl]-N'-(3-methylphenyl)thiourea has been shown to have a variety of biochemical and physiological effects. In cancer cells, N-[4-(3,4-dihydro-1(2H)-quinolinylsulfonyl)phenyl]-N'-(3-methylphenyl)thiourea can induce cell cycle arrest and apoptosis, leading to the death of cancer cells. In immune cells, N-[4-(3,4-dihydro-1(2H)-quinolinylsulfonyl)phenyl]-N'-(3-methylphenyl)thiourea can modulate cytokine production and alter the immune response. In neurons, N-[4-(3,4-dihydro-1(2H)-quinolinylsulfonyl)phenyl]-N'-(3-methylphenyl)thiourea can affect synaptic plasticity and long-term potentiation, which are important processes for learning and memory.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-(3,4-dihydro-1(2H)-quinolinylsulfonyl)phenyl]-N'-(3-methylphenyl)thiourea in lab experiments is its potency as a PTP inhibitor. N-[4-(3,4-dihydro-1(2H)-quinolinylsulfonyl)phenyl]-N'-(3-methylphenyl)thiourea is a highly effective inhibitor of PTPs, which makes it a valuable tool for studying the role of PTPs in cellular processes. However, one limitation of using N-[4-(3,4-dihydro-1(2H)-quinolinylsulfonyl)phenyl]-N'-(3-methylphenyl)thiourea is its potential toxicity. N-[4-(3,4-dihydro-1(2H)-quinolinylsulfonyl)phenyl]-N'-(3-methylphenyl)thiourea has been shown to have cytotoxic effects in some cell types, which may limit its use in certain experiments.

Future Directions

There are many potential future directions for research on N-[4-(3,4-dihydro-1(2H)-quinolinylsulfonyl)phenyl]-N'-(3-methylphenyl)thiourea. One area of interest is the development of N-[4-(3,4-dihydro-1(2H)-quinolinylsulfonyl)phenyl]-N'-(3-methylphenyl)thiourea analogs with improved potency and selectivity for specific PTPs. Another area of interest is the use of N-[4-(3,4-dihydro-1(2H)-quinolinylsulfonyl)phenyl]-N'-(3-methylphenyl)thiourea in combination with other drugs or therapies to enhance their effectiveness. Additionally, further research is needed to fully understand the mechanism of action of N-[4-(3,4-dihydro-1(2H)-quinolinylsulfonyl)phenyl]-N'-(3-methylphenyl)thiourea and its potential applications in various fields of research.

Synthesis Methods

The synthesis of N-[4-(3,4-dihydro-1(2H)-quinolinylsulfonyl)phenyl]-N'-(3-methylphenyl)thiourea involves a series of chemical reactions that require specialized equipment and expertise. The starting materials for the synthesis are 3,4-dihydro-1(2H)-quinolinone and 3-methylphenylisothiocyanate. The two compounds are reacted together in the presence of a base and a solvent to form the intermediate product, N-[4-(3,4-dihydro-1(2H)-quinolinylsulfonyl)phenyl]thiourea. This intermediate is then reacted with 3-methylphenylamine to form the final product, N-[4-(3,4-dihydro-1(2H)-quinolinylsulfonyl)phenyl]-N'-(3-methylphenyl)thiourea.

Scientific Research Applications

N-[4-(3,4-dihydro-1(2H)-quinolinylsulfonyl)phenyl]-N'-(3-methylphenyl)thiourea has been used in a variety of scientific research applications, including cancer research, immunology, and neurobiology. In cancer research, N-[4-(3,4-dihydro-1(2H)-quinolinylsulfonyl)phenyl]-N'-(3-methylphenyl)thiourea has been shown to inhibit the growth and proliferation of cancer cells by blocking the activity of PTPs. In immunology, N-[4-(3,4-dihydro-1(2H)-quinolinylsulfonyl)phenyl]-N'-(3-methylphenyl)thiourea has been used to study the role of PTPs in regulating the immune response. In neurobiology, N-[4-(3,4-dihydro-1(2H)-quinolinylsulfonyl)phenyl]-N'-(3-methylphenyl)thiourea has been used to investigate the role of PTPs in synaptic plasticity and learning and memory.